Cas no 2229598-73-4 (2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2229598-73-4
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5810945
• PubChem ID: 165716529
• Update Time: 2025-05-25

2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid
• EN300-1831664
• 2-[1-(3,3-dimethylcyclopentyl)cyclopropyl]-2-methoxyacetic acid
• 2229598-73-4

• Inchi： 1S/C13H22O3/c1-12(2)5-4-9(8-12)13(6-7-13)10(16-3)11(14)15/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： JISUNIQLRWUHHO-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(CC1)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid

Compound CAS No. 2229598-73-4: 2-1-(3,3-Dimethylcyclopentyl)cyclopropyl-2-methoxyacetic Acid

The compound with CAS No. 2229598-73-4, commonly referred to as 2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and cyclic structures, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The cyclopropane ring in the molecule is a notable feature, as it introduces strain and reactivity that can be harnessed in various chemical reactions. The cyclopentane ring, substituted with two methyl groups at the 3-position, adds rigidity and contributes to the molecule's stability. The methoxy group attached to the acetic acid moiety further enhances the compound's reactivity and solubility properties.

Recent studies have focused on the synthesis and characterization of this compound, particularly its potential applications in drug design. Researchers have explored its ability to act as a precursor for more complex molecules with therapeutic potential. For instance, investigations into its role as an intermediate in the synthesis of bioactive agents have revealed promising results in preclinical models.

One of the most exciting developments involving this compound is its use in the design of small molecule inhibitors targeting specific enzymes involved in disease pathways. By leveraging computational chemistry tools, scientists have been able to predict and optimize the binding affinity of this compound to key biological targets, paving the way for potential drug candidates.

In addition to its pharmacological applications, 2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid has also been studied for its role in materials science. Its unique structure makes it a candidate for use in polymer synthesis, where it can serve as a building block for advanced materials with tailored properties such as improved mechanical strength or thermal stability.

From a synthetic standpoint, the compound's preparation involves a multi-step process that highlights modern organic synthesis techniques. The use of transition metal catalysts and stereocontrolled reactions has enabled researchers to achieve high yields and excellent stereochemical outcomes. These advancements not only underscore the versatility of the molecule but also demonstrate the ingenuity of contemporary chemical synthesis.

Furthermore, recent research has delved into the environmental impact and degradation pathways of this compound. Understanding its behavior under various environmental conditions is crucial for assessing its safety and sustainability. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, which is a positive indicator for its eco-friendly profile.

In conclusion, CAS No. 2229598-73-4, or 2-1-(3,3-dimethylcyclopentyl)cyclopropyl-2-methoxyacetic acid, stands out as a versatile and intriguing molecule with applications spanning drug discovery, materials science, and environmental chemistry. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.